Cas no 25413-69-8 (N-butyl-N-nitrosoaniline)

• Product Name: N-butyl-N-nitrosoaniline
• CAS No: 25413-69-8
• Molecular Formula: C₁₀H₁₄N₂O
• Molecular Weight: 178.23096
• MDL: MFCD34474804
• CID: 283099
• PubChem ID: 146990

N-butyl-N-nitrosoaniline Properties

Names and Identifiers

• Benzenamine,N-butyl-N-nitroso-
• N-butyl-N-phenylnitrous amide
• Benzenamine,N-butyl-N-nitroso
• Butylphenylnitrosamin
• N-(n-Butyl)-N-nitrosoanilin
• N-butyl-N-nitroso-aniline
• N-Butyl-N-nitrosobenzenamine
• N-Nitroso-phenyl-butylamin
• N-butyl-N-nitrosoaniline
• VVVZFXFSDLELTI-UHFFFAOYSA-N
• SCHEMBL11694555
• EN300-27716353
• Benzenamine, N-butyl-N-nitroso-
• Z4882196363
• 25413-69-8
• DTXSID60948277
• Benzeneamine, N-butyl-N-nitroso

• MDL： MFCD34474804
• InChIKey： VVVZFXFSDLELTI-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14N2O/c1-2-3-9-12(11-13)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3
• SMILES： C(N(N=O)C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 178.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.111
• Heavy Atom Count: 13
• Complexity: 144
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• LogP: 2.97450
• PSA: 32.67000
• Refractive Index: 1.519
• Boiling Point: 296.7°C at 760 mmHg
• Flash Point: 133.2°C
• Density: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines